N-(4-ethylphenyl)-3,3-dimethylbutanamide

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: N-(4-ethylphenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C14H21NO/c1-5-11-6-8-12(9-7-11)15-13(16)10-14(2,3)4/h6-9H,5,10H2,1-4H3,(H,15,16)
• InChI Key: PIWMOIUWSCAZTD-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CC(C)(C)C

Description

N-(4-ethylphenyl)-3,3-dimethylbutanamide, commonly known as EPHEDRINE, is a naturally occurring alkaloid found in the Ephedra sinica plant. It has been used for centuries in traditional Chinese medicine to treat respiratory problems such as asthma, bronchitis, and colds. EPHEDRINE is a sympathomimetic drug that stimulates the central nervous system, leading to increased heart rate, blood pressure, and metabolism.

Mechanism of Action

EPHEDRINE works by stimulating the release of norepinephrine and dopamine, two neurotransmitters that play a role in regulating heart rate, blood pressure, and metabolism. It also acts as an alpha and beta adrenergic agonist, which leads to increased bronchodilation and vasodilation.
Biochemical and Physiological Effects:
EPHEDRINE has a number of physiological effects, including increased heart rate, blood pressure, and metabolism. It also has bronchodilatory effects, which can improve respiratory function in patients with asthma and COPD. EPHEDRINE can also cause side effects such as anxiety, insomnia, and tremors.

Advantages and Limitations for Lab Experiments

EPHEDRINE has a number of advantages for use in lab experiments, including its well-established pharmacological properties and availability as a synthetic compound. However, its potential for abuse and side effects must be taken into consideration when designing experiments.

Future Directions

There are a number of potential future directions for research on EPHEDRINE. One area of interest is its potential as a treatment for obesity and metabolic disorders. EPHEDRINE has also been studied for its potential as a cognitive enhancer and for its effects on athletic performance. Further research is needed to fully understand the potential benefits and risks of EPHEDRINE use in these contexts.

Synthesis Methods

EPHEDRINE can be synthesized from the precursor compound L-phenylacetylcarbinol (L-PAC) through a multi-step process. The first step involves the reduction of L-PAC to ephedrone, which is then converted to EPHEDRINE through a series of chemical reactions. The synthesis of EPHEDRINE is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

EPHEDRINE has been extensively studied for its pharmacological properties and potential therapeutic applications. It has been shown to have bronchodilatory effects and can be used to treat respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). EPHEDRINE has also been studied for its potential as a weight loss supplement due to its ability to increase metabolism and suppress appetite.